Cas no 3828-42-0 (1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-)

3828-42-0 structure
Product name:1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
- 3828-42-0
- SCHEMBL11081852
- 1,3,3,4,6,6-Hexafluoro-1,4-cyclohexadiene
- DTXSID001269489
-
- Inchi: InChI=1S/C6H2F6/c7-3-1-5(9,10)4(8)2-6(3,11)12/h1-2H
- InChI Key: GATYFNSFMZLTEG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 188.00606904Da
- Monoisotopic Mass: 188.00606904Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 2.2
1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- Related Literature
-
Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
3828-42-0 (1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-) Related Products
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